BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for FG-3019
(Pamreviumab)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FAUC 3019

Cat. No.: B1672301

For Research Use Only

Introduction

FG-3019, also known as Pamrevlumab, is a recombinant human monoclonal antibody that
specifically targets Connective Tissue Growth Factor (CTGF).[1][2] CTGF is a key signaling
molecule involved in various biological processes, including cell proliferation, adhesion, and
extracellular matrix (ECM) production.[3][4] Its upregulation is associated with the pathogenesis
of fibrotic diseases and some cancers.[2] FG-3019 functions by binding to CTGF, thereby
inhibiting its pro-fibrotic and oncogenic activities.[2] These application notes provide detailed
protocols for the dissolution and storage of FG-3019 for preclinical research applications.
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Parameter Value Reference
Connective Tissue Growth

Target [1][2]
Factor (CTGF)
Recombinant Human IgG1

Drug Type [5][6]

kappa Monoclonal Antibody

Formulation (Clinical)

10 mg/mL FG-3019, 1.60
mg/mL L-histidine, 3.08 mg/mL
L-histidine HCI, 8.01 mg/mL
sodium chloride, 0.05 mg/mL

polysorbate 20, pH 6.0

[5]16]

Recommended Reconstitution

Solvent (Research)

Sterile Phosphate-Buffered
Saline (PBS) or Saline

[1]

Storage of Vials

Refrigerate at 2°C to 8°C.
Protect from light.

[6]

Storage of Diluted Solution

Store at 2°C to 8°C for no

more than 96 hours.

[7]

Molecular Weight

~150 kDa

Inferred from 1gG1 structure

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized FG-3019

This protocol describes the reconstitution of lyophilized FG-3019 for in vitro and in vivo

research applications.

Materials:

Lyophilized FG-3019 powder

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS) or 0.9% Sodium Chloride (Saline)
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Procedure:

Before opening, bring the vial of lyophilized FG-3019 to room temperature.

o Refer to the manufacturer's product data sheet for the specific amount of solvent to add to
achieve the desired final concentration.

e Using a sterile pipette, slowly add the recommended volume of sterile PBS or saline to the
vial.

o Gently swirl or rock the vial to dissolve the powder. Do not shake or vortex, as this can cause
the antibody to denature.

 Allow the vial to sit at room temperature for 10-15 minutes to ensure complete dissolution.

» Visually inspect the solution for any particulate matter. The solution should be clear and
colorless. If particulates are present, the solution can be filtered through a sterile 0.22 um
syringe filter.

 Aliquot the reconstituted antibody into sterile, low-protein-binding microcentrifuge tubes for
storage. This will minimize freeze-thaw cycles.

Protocol 2: Storage and Stability of FG-3019

Proper storage of FG-3019 is critical to maintain its activity.
Short-Term Storage (up to 96 hours):

» Store the reconstituted FG-3019 solution at 2°C to 8°C.[7]
Long-Term Storage (months to a year):

e For long-term storage, it is recommended to store aliquots of the reconstituted antibody at
-20°C or -80°C.

e Avoid repeated freeze-thaw cycles, which can lead to a loss of antibody activity. It is
advisable to create single-use aliquots.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.droracle.ai/articles/66139/what-is-the-refrigerated-storage-duration-of-pembrolizumab-keytruda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

General Handling Precautions:

» Always handle the antibody under sterile conditions in a laminar flow hood to prevent
microbial contamination.

» Protect the antibody from light, both in its lyophilized and reconstituted forms.[6]

Visualizations
CTGF Signaling Pathway and Inhibition by FG-3019

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cdn.clinicaltrials.gov/large-docs/98/NCT04432298/Prot_000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CTGF Signaling and Inhibition by FG-3019

Extracellular Space

FG-3019
(Pamrevlumab)

BMP

Binds & Inhibjts

Potentiates Inhibits

Cell Membrane|
= Y
TGF-B Receptor BMP Receptor
Intracellular
v
Other Signaling
Pathways Smad1/5/8

Nucleus

Gene Transcription
(Fibrosis, Proliferation)

Click to download full resolution via product page

Caption: CTGF signaling modulation and its inhibition by FG-3019.
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Experimental Workflow for FG-3019 Handling
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Caption: Recommended workflow for handling and storing FG-3019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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